Cas no 1240589-72-3 ((S)-2-Cyclopropyl-piperazine)

(S)-2-Cyclopropyl-piperazine is a chiral piperazine derivative featuring a cyclopropyl substituent at the 2-position. This compound serves as a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of enantioselective active ingredients. Its rigid cyclopropyl group enhances stereochemical control, making it useful for designing ligands and catalysts in asymmetric synthesis. The (S)-configuration ensures high selectivity in chiral transformations, which is critical for producing optically pure compounds. With applications in medicinal chemistry, it is often employed in the synthesis of bioactive molecules, including CNS-targeting drugs. Its stability and well-defined stereochemistry make it a preferred choice for research and industrial applications requiring precise molecular architecture.

(S)-2-Cyclopropyl-piperazine structure

Product Name:(S)-2-Cyclopropyl-piperazine

CAS No:1240589-72-3

MF:C₇H₁₄N₂

MW:126.199461460114

MDL:MFCD07373386

CID:4777076

Update Time:2026-02-27

(S)-2-Cyclopropyl-piperazine Chemical and Physical Properties

Names and Identifiers

- (S)-2-CYCLOPROPYL-PIPERAZINE
- (2S)-2-CYCLOPROPYLPIPERAZINE
- (S)-2-Cyclopropylpiperazine
- 9134AH
- AB36973
- (S)-2-Cyclopropyl-piperazine
- MDL： MFCD07373386
- Inchi： 1S/C7H14N2/c1-2-6(1)7-5-8-3-4-9-7/h6-9H,1-5H2/t7-/m1/s1
- InChI Key： SXGUFQFMTFDRMC-SSDOTTSWSA-N
- SMILES： N1CCNC[C@@H]1C1CC1

Computed Properties

Exact Mass: 126.116
Monoisotopic Mass: 126.116
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 99.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 24.1

(S)-2-Cyclopropyl-piperazine Pricemore >>

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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	65R0268-1g	(S)-2-Cyclopropyl-piperazine	1240589-72-3	97%	1g	13399.07CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	65R0268-5g	(S)-2-Cyclopropyl-piperazine	1240589-72-3	97%	5g	49864.89CNY	2021-05-07
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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	65R0268-250mg	(S)-2-Cyclopropyl-piperazine	1240589-72-3	97%	250mg	3985.8CNY	2021-05-07
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